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Compound of Interest

Compound Name:
3-bromo-6-fluoro-4-methyl-2H-

indazole

CAS No.: 885522-98-5

Cat. No.: B1613959

Get Quote

Chemical Identity & Structural Context
This guide covers the halogenated indazole scaffold, specifically isomers containing one

bromine, one fluorine, and one methyl group. These are critical "building blocks" in medicinal

chemistry, widely utilized for their ability to participate in orthogonal cross-coupling reactions

(e.g., Suzuki-Miyaura at the C-Br site and SNAr at the C-F site).

Primary Commercial Isomers:

Isomer A: 5-Bromo-4-fluoro-1-methyl-1H-indazole (CAS: 1784678-61-0)[1][2]

Isomer B: 6-Bromo-5-fluoro-1-methyl-1H-indazole (CAS: 1286734-86-8)[3][4][5]

Isomer C: 5-Bromo-6-fluoro-1-methyl-1H-indazole (CAS: 1185767-06-9)[6][7]
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Property Data

Molecular Formula C₈H₆BrFN₂

Molecular Weight 229.05 g/mol

Physical State Off-white to pale yellow solid

Solubility
Low in water; Soluble in DMSO, DMF, DCM,

Methanol

Melting Point Typically 120–160 °C (Isomer dependent)

Hazard Identification (GHS Classification)
Based on aggregated data from major suppliers (Sigma-Aldrich, Enamine, Combi-Blocks).

Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4 Harmful if swallowed. H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[8]
H315

Serious Eye

Damage/Irritation
2A

Causes serious eye

irritation.[8][9]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.
H335

Precautionary Highlights:

P261: Avoid breathing dust/fume.[8][10]

P280: Wear protective gloves/eye protection/face protection.[8][9][11][12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[9][10][11]

Remove contact lenses if present and easy to do.[8][9][10][11] Continue rinsing.[8][9][10][11]
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[12]

Risk Assessment & Engineering Controls
In drug discovery, intermediates often lack comprehensive animal toxicology data. Therefore, a

Control Banding approach is required. We treat this compound as a Band 3 hazard

(Potent/Toxic) until specific LD50 data proves otherwise.

Handling Protocol Decision Tree
The following logic dictates the containment level required based on the operation type.

Operation Assessment

Physical State?

Solid / Powder

High Dust Risk

Solution / Oil

Low Dust Risk

Quantity > 100 mg?

Standard Fume Hood
(Face Velocity > 100 fpm)

All Quantities

No (Careful Weighing)

Powder Containment Hood
or Glove Box (HEPA Filtered)

Yes

Click to download full resolution via product page

Figure 1: Risk-based decision logic for handling halogenated indazole solids. Strict

containment is prioritized for powders to prevent inhalation of potent dusts.
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Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) required if handling open powders outside a containment hood.

P100/HEPA recommended for spill cleanup.

Dermal: Nitrile gloves (double-gloving recommended for solutions in DMSO/DMF due to

permeation risks).

Ocular: Chemical safety goggles. Safety glasses are insufficient if fine dust generation is

possible.

Scientific Context: Synthetic Utility
Researchers utilize this scaffold because the halogen positioning allows for regioselective

functionalization. The electronic distinctness of the Bromine (C-Br) and Fluorine (C-F) bonds

enables sequential modification.

Mechanism of Action (Synthetic):

C-Br Bond: Weaker bond energy (~280 kJ/mol). Reacts first in Palladium-catalyzed cross-

couplings (e.g., Suzuki, Buchwald-Hartwig).

C-F Bond: Stronger bond energy (~485 kJ/mol). Activated for Nucleophilic Aromatic

Substitution (SNAr) only after the ring is electron-deficient or under harsh conditions.

Bromo-Fluoro-Methyl-Indazole
(Starting Material)

Pd-Catalyzed Coupling
(Suzuki/Buchwald)

Reacts at Br
(Kinetic Control) Functionalized Indazole

(F-group intact)
S_NAr Displacement
(Nucleophilic Attack)

Reacts at F
(Thermodynamic Control) Disubstituted

Drug Candidate

Click to download full resolution via product page

Figure 2: Sequential functionalization workflow. The bromine atom is the primary "handle" for

initial diversification, while the fluorine atom serves as a secondary site for late-stage

modification.

Emergency Response Protocols
First Aid Measures
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. Critical: Halogenated heterocycles can cause delayed

pulmonary edema; monitor for 24 hours if exposure was significant.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or DMSO, as

these solvents may increase transdermal absorption of the toxin.

Eye Contact: Rinse thoroughly with water for at least 15 minutes, lifting upper and lower

eyelids. Consult an ophthalmologist.

Firefighting Measures
Extinguishing Media: Water spray, Carbon Dioxide (CO₂), Dry Chemical, or Alcohol-resistant

foam.[9]

Combustion Products: Burning will release toxic fumes including:

Hydrogen Bromide (HBr): Corrosive gas.

Hydrogen Fluoride (HF): Highly toxic and corrosive.

Nitrogen Oxides (NOx): Respiratory irritants.

Carbon Monoxide (CO).

Firefighter PPE: Wear self-contained breathing apparatus (SCBA) with a full face-piece

operated in positive pressure mode.

Spill Containment
Evacuate: Clear the area of non-essential personnel.

PPE: Don nitrile gloves, goggles, and a P100 respirator.

Contain: If solid, cover with a damp cloth to prevent dust dispersal. If liquid, absorb with

vermiculite or sand.

Clean: Sweep up carefully (avoid dust) and place in a sealed hazardous waste container.

Wash the area with a 5% sodium bicarbonate solution to neutralize potential acidic
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hydrolysis products.

Storage & Stability
Temperature: Store at Room Temperature (15–25 °C).

Atmosphere: Keep container tightly sealed. While generally stable, indazoles can be

hygroscopic. Store under inert gas (Nitrogen/Argon) if long-term storage (>6 months) is

intended to prevent hydrolysis or oxidation of sensitive impurities.

Incompatibilities: Strong oxidizing agents, strong bases (can trigger

deprotonation/elimination reactions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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